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Compound of Interest

Compound Name: Pulvilloric acid

Cat. No.: B12767560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pulvilloric acid, a natural product isolated from the fungus Penicillium pulvillorum, possesses

a unique quinone methide core structure that has intrigued chemists and biologists alike. This

technical guide provides an in-depth exploration of the quinone methide structure of Pulvilloric
acid, compiling available chemical data, experimental protocols, and visualizing key structural

and procedural information.

Core Structure and Chemical Identity
Pulvilloric acid is chemically defined as 4,6-dihydro-8-hydroxy-6-oxo-3-n-pentyl-3H-2-

benzopyran-7-carboxylic acid.[1] Its molecular formula is C₁₅H₁₈O₅. The defining feature of this

molecule is its quinone methide moiety, a conjugated system containing a cyclohexadiene with

a carbonyl group and an exocyclic methylidene group. This structural motif is known for its

reactivity and is implicated in the biological activities of various natural products.

A visual representation of the quinone methide structure of Pulvilloric acid is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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